Benzophenones

Benzophenones are a class of organic compounds characterized by their molecular structure, featuring a benzene ring fused to a ketone group (-CO). These compounds exhibit versatile applications due to their unique properties. Benzophenones are widely used in the field of photoinitiators for polymerization processes, where they absorb ultraviolet (UV) light and generate free radicals or cations that initiate reactions leading to cross-linking. Additionally, these compounds find utility as UV absorbers in various products such as sunscreens and plastics, protecting them from degradation caused by sunlight exposure. They are also employed in the chemical industry for dye synthesis, photochemistry, and as sensitizers in photographic materials due to their excellent light-absorbing characteristics. The diverse applications of benzophenones stem from their stability under normal conditions and their ability to efficiently convert UV radiation into heat or other reactive species.